2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate

• Molecular Formula: C22H20FNO5
• Molecular Weight: 397.4 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 2-(1,3-dioxoisoindol-2-yl)-4-methylpentanoate
• InChI: InChI=1S/C22H20FNO5/c1-13(2)11-18(24-20(26)16-5-3-4-6-17(16)21(24)27)22(28)29-12-19(25)14-7-9-15(23)10-8-14/h3-10,13,18H,11-12H2,1-2H3
• InChI Key: CJASOPDKAGPPCZ-UHFFFAOYSA-N
• SMILES: CC(C)CC(C(=O)OCC(=O)C1=CC=C(C=C1)F)N2C(=O)C3=CC=CC=C3C2=O

Description

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. The compound is a derivative of pentanoic acid and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins. The compound has also been shown to modulate the activity of ion channels and receptors in the nervous system, which may contribute to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects
Studies have shown that 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate has a range of biochemical and physiological effects. The compound has been shown to reduce the levels of inflammatory mediators such as prostaglandins and cytokines in animal models. It has also been shown to decrease pain sensitivity and improve cognitive function in various studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate in lab experiments is that it exhibits potent anti-inflammatory and analgesic effects. This makes it a useful tool for studying the mechanisms of pain and inflammation in animal models. However, one of the limitations of using the compound is that its mechanism of action is not fully understood, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate. One area of interest is the development of more potent and selective derivatives of the compound for use in the treatment of neurodegenerative diseases. Another area of research is the investigation of the compound's potential as a novel anti-inflammatory and analgesic agent. Additionally, further studies are needed to elucidate the compound's mechanism of action and to determine its safety and efficacy in human clinical trials.
Conclusion
In conclusion, 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate is a chemical compound that has shown great potential for use in the field of medicine. The compound exhibits anti-inflammatory, analgesic, and anticonvulsant properties and has been investigated for its potential use in the treatment of neurodegenerative diseases. While the compound's mechanism of action is not fully understood, it is believed to act by inhibiting the activity of COX enzymes and modulating the activity of ion channels and receptors in the nervous system. Further research is needed to fully elucidate the compound's mechanism of action and to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate has been reported in several studies. One of the most common methods involves the reaction of 4-fluorophenylacetic acid with 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoate has been extensively studied for its potential applications in the field of medicine. The compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in various animal models. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.